1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol
Overview
Description
1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol is not fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes and receptors in the body, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. In addition, it has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol in lab experiments is its potential therapeutic effects, which can be studied in various disease models. However, one limitation is that its mechanism of action is not fully understood, which may complicate interpretation of results.
Future Directions
There are several future directions for research on 1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol. One direction is to further investigate its potential therapeutic effects in various disease models, including cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs. Finally, it may be useful to explore the potential use of 1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol as a tool compound in neuroscience research.
Synthesis Methods
The synthesis method of 1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol involves the reaction of cyclopentylmagnesium bromide with 1-phenyl-4-pentyn-1-ol, followed by the reaction of the resulting compound with piperidine. The final product is obtained through column chromatography.
Scientific Research Applications
1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In addition, it has been studied for its potential use as a tool compound in neuroscience research.
properties
Product Name |
1-Cyclopentyl-1-phenyl-4-(piperidin-1-yl)but-2-yn-1-ol |
|---|---|
Molecular Formula |
C20H27NO |
Molecular Weight |
297.4 g/mol |
IUPAC Name |
1-cyclopentyl-1-phenyl-4-piperidin-1-ylbut-2-yn-1-ol |
InChI |
InChI=1S/C20H27NO/c22-20(19-12-5-6-13-19,18-10-3-1-4-11-18)14-9-17-21-15-7-2-8-16-21/h1,3-4,10-11,19,22H,2,5-8,12-13,15-17H2 |
InChI Key |
WORSCAWCTJLXQL-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)CC#CC(C2CCCC2)(C3=CC=CC=C3)O |
Canonical SMILES |
C1CCN(CC1)CC#CC(C2CCCC2)(C3=CC=CC=C3)O |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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